Cas no 70568-44-4 (4-Butoxyphenyl 4-hydroxybenzoate)

4-Butoxyphenyl 4-hydroxybenzoate is a benzoate ester derivative commonly utilized in organic synthesis and material science applications. Its molecular structure, featuring both butoxy and hydroxy functional groups, imparts favorable solubility and stability properties, making it suitable for use as an intermediate in the production of liquid crystals and specialty polymers. The compound exhibits good thermal resistance and compatibility with various organic matrices, enhancing its utility in high-performance formulations. Its well-defined crystalline properties also facilitate precise control in synthetic processes. Additionally, the ester linkage provides hydrolytic stability under controlled conditions, ensuring reliability in industrial applications. This compound is valued for its consistent purity and reproducibility in research and manufacturing settings.
4-Butoxyphenyl 4-hydroxybenzoate structure
70568-44-4 structure
Product Name:4-Butoxyphenyl 4-hydroxybenzoate
CAS No:70568-44-4
MF:C17H18O4
MW:286.322425365448
MDL:MFCD22199578
CID:819894
PubChem ID:13531284
Update Time:2025-05-21

4-Butoxyphenyl 4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • 4-Butoxyphenyl 4-hydroxybenzoate
    • (4-butoxyphenyl) 4-hydroxybenzoate
    • 4-Hydroxybenzoic acid 4-butoxyphenyl ester
    • 4-Butoxyphenyl4-hydroxybenzoate
    • FT-0723216
    • SCHEMBL8211241
    • 4-Hydroxy-benzoic acid 4-butoxy-phenyl ester
    • DTXSID20543106
    • 70568-44-4
    • DA-18277
    • MDL: MFCD22199578
    • Inchi: 1S/C17H18O4/c1-2-3-12-20-15-8-10-16(11-9-15)21-17(19)13-4-6-14(18)7-5-13/h4-11,18H,2-3,12H2,1H3
    • InChI Key: NMPRZRJMGXDQJH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)O)=O)CCCC

Computed Properties

  • Exact Mass: 286.12054
  • Monoisotopic Mass: 286.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.169
  • PSA: 55.76

4-Butoxyphenyl 4-hydroxybenzoate Pricemore >>

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Additional information on 4-Butoxyphenyl 4-hydroxybenzoate

Recent Advances in the Study of 4-Butoxyphenyl 4-hydroxybenzoate (CAS: 70568-44-4): A Comprehensive Research Brief

4-Butoxyphenyl 4-hydroxybenzoate (CAS: 70568-44-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug formulation and material science. This research brief aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, properties, and potential applications in the biomedical field.

Recent studies have highlighted the unique physicochemical properties of 4-Butoxyphenyl 4-hydroxybenzoate, which make it a promising candidate for various pharmaceutical applications. For instance, its stability under physiological conditions and its ability to act as a prodrug or excipient in drug formulations have been explored in detail. Researchers have also investigated its role in enhancing the bioavailability of poorly soluble drugs, leveraging its amphiphilic nature to improve drug delivery systems.

One of the key findings from recent research is the compound's potential as an antimicrobial agent. Studies have demonstrated that 4-Butoxyphenyl 4-hydroxybenzoate exhibits significant activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal strains. This has opened new avenues for its use in topical and systemic antimicrobial formulations, particularly in the context of rising antibiotic resistance.

In addition to its antimicrobial properties, 4-Butoxyphenyl 4-hydroxybenzoate has been studied for its role in polymer science. Its incorporation into polymeric matrices has been shown to enhance the mechanical and thermal properties of the resulting materials, making them suitable for biomedical applications such as drug-eluting stents and tissue engineering scaffolds. These advancements underscore the versatility of this compound in both pharmaceutical and material science domains.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-Butoxyphenyl 4-hydroxybenzoate. Recent research has focused on optimizing synthetic routes to improve yield and purity, with some studies reporting success in using green chemistry approaches to minimize environmental impact. These efforts are critical for ensuring the compound's commercial viability and widespread adoption in industrial applications.

Looking ahead, future research on 4-Butoxyphenyl 4-hydroxybenzoate is expected to explore its potential in targeted drug delivery systems and its synergistic effects with other bioactive compounds. Additionally, further investigations into its safety profile and pharmacokinetics will be essential for its translation into clinical applications. The ongoing interest in this compound reflects its broad utility and the need for continued innovation in its development and application.

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